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Compound of Interest

Compound Name: 5-Nitroisoquinoline

Cat. No.: B018046 Get Quote

5-Nitroisoquinoline: A Comprehensive Technical
Guide
This in-depth technical guide provides a thorough examination of the physical, chemical, and

biological properties of 5-nitroisoquinoline. Designed for researchers, scientists, and

professionals in drug development, this document consolidates critical data, experimental

protocols, and relevant biological pathways to serve as a comprehensive resource for the

application and study of this important chemical entity.

Core Physical and Chemical Properties
5-Nitroisoquinoline is a yellow crystalline solid with the chemical formula C₉H₆N₂O₂.[1] It is a

key intermediate in organic synthesis, particularly for the development of novel therapeutic

agents.[2] The presence of the nitro group at the 5-position significantly influences its chemical

reactivity and biological activity.

Physicochemical Data
The key physicochemical properties of 5-nitroisoquinoline are summarized in the table below

for easy reference and comparison.
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Property Value Reference(s)

Molecular Formula C₉H₆N₂O₂ [1][2][3]

Molecular Weight 174.16 g/mol [1][2][3]

Appearance Yellow powder/crystalline solid [1]

Melting Point 106-109 °C [1][2]

Boiling Point ~305.12 °C (rough estimate) [1]

Solubility
Slightly soluble in water.

Soluble in organic solvents.

pKa (Predicted) 3.55 ± 0.13 [1]

LogP (Predicted) 1.9 [3]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 5-nitroisoquinoline.

Spectrum Type Key Data/Signals Reference(s)

¹H NMR (CDCl₃, 300 MHz)
δ (ppm): 9.39, 8.75, 8.59, 8.46,

8.36, 7.72
[4]

Mass Spectrometry (GC-MS)
m/z top peak: 116, m/z 2nd

highest: 75
[3]

Synthesis and Purification
The synthesis of 5-nitroisoquinoline is typically achieved through the nitration of isoquinoline.

The following protocol outlines a standard laboratory procedure.

Synthesis of 5-Nitroisoquinoline
Experimental Protocol:
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Reaction Setup: In a flask equipped with a magnetic stirrer and maintained at -15 °C using

an appropriate cooling bath, dissolve 3.0 g (23.2 mmol) of isoquinoline in 40 mL of

concentrated sulfuric acid.[1]

Nitration: Slowly add 2.8 g (27.8 mmol) of solid potassium nitrate in four equal portions at 30-

minute intervals, ensuring the temperature remains at -15 °C.[1]

Reaction Progression: After the addition is complete, allow the reaction mixture to gradually

warm to room temperature and continue stirring for an additional 3 hours.[1]

Work-up: Pour the reaction mixture into 100 mL of ice water. Adjust the pH to 8-10 using

aqueous ammonia.[1]

Isolation: Collect the resulting yellow precipitate by filtration. Wash the solid with two 100 mL

portions of methyl tert-butyl ether and dry to yield crude 5-nitroisoquinoline.[1]

Isoquinoline H₂SO₄, KNO₃

-15°C to RT
Reactants Reaction Mixture Ice Water, NH₃ (aq)Quenching & Neutralization Crude 5-Nitroisoquinoline

(Yellow Solid) Filtration & Washing Purified 5-NitroisoquinolineFinal Product

Click to download full resolution via product page

Synthesis Workflow for 5-Nitroisoquinoline

Purification of 5-Nitroisoquinoline
Purification of the crude product is essential to remove unreacted starting materials and side

products. Column chromatography and recrystallization are effective methods.

Column Chromatography Protocol (Adapted from a similar compound):

Column Preparation: Prepare a slurry of silica gel in a non-polar eluent (e.g., a 9:1 mixture of

dichloromethane and diethyl ether). Pack a chromatography column with the slurry.[5][6]

Sample Loading: Dissolve the crude 5-nitroisoquinoline in a minimal amount of the eluent

and load it onto the top of the column.[6]
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Elution: Begin elution with the initial solvent system. The polarity of the eluent can be

gradually increased (e.g., to a 6:1 ratio of dichloromethane to diethyl ether) to facilitate the

separation of components.[5][6]

Fraction Collection and Analysis: Collect fractions and monitor their composition using thin-

layer chromatography (TLC).

Isolation: Combine the pure fractions and remove the solvent under reduced pressure to

obtain purified 5-nitroisoquinoline.[6]

Recrystallization Protocol (General):

Solvent Selection: Identify a suitable solvent or solvent pair in which 5-nitroisoquinoline
has high solubility at elevated temperatures and low solubility at room temperature. A mixture

of heptane and toluene has been used for a similar compound.[6]

Dissolution: Dissolve the crude product in a minimal amount of the hot solvent.[6]

Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration.

Crystallization: Allow the solution to cool slowly to room temperature, followed by further

cooling in an ice bath to induce crystallization.[6]

Isolation: Collect the pure crystals by vacuum filtration, wash with a small amount of cold

solvent, and dry under vacuum.[6]

Analytical Methodologies
Accurate and reliable analytical methods are critical for the characterization and quality control

of 5-nitroisoquinoline.

High-Performance Liquid Chromatography (HPLC)
Experimental Protocol (Adapted for 5-Nitroisoquinoline):

Instrumentation: A standard HPLC system with a UV-Vis detector.

Column: Newcrom R1 reverse-phase column.[7]
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Mobile Phase: A mixture of acetonitrile and water, with phosphoric acid. For mass

spectrometry compatibility, formic acid can be used instead of phosphoric acid.[7]

Sample Preparation: Dissolve a known amount of 5-nitroisoquinoline in the mobile phase

to a suitable concentration.

Analysis: Inject the sample and monitor the elution profile at an appropriate UV wavelength.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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